N-cyclohexyl-N'-[4-(2-pyridinyl)-1-piperazinyl]urea

• IUPAC Name: 1-cyclohexyl-3-(4-pyridin-2-ylpiperazin-1-yl)urea
• InChI: InChI=1S/C16H25N5O/c22-16(18-14-6-2-1-3-7-14)19-21-12-10-20(11-13-21)15-8-4-5-9-17-15/h4-5,8-9,14H,1-3,6-7,10-13H2,(H2,18,19,22)
• InChI Key: DZUFYQFLDVNCPP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NN2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C16H25N5O
• Molecular Weight: 303.40 g/mol

Description

“N-cyclohexyl-N’-[4-(2-pyridinyl)-1-piperazinyl]urea” is a chemical compound. Its structure suggests that it contains a urea group (NH2-CO-NH2) where one of the hydrogens is replaced by a cyclohexyl group and the other by a 4-(2-pyridinyl)-1-piperazinyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a urea group attached to a cyclohexyl group and a 4-(2-pyridinyl)-1-piperazinyl group. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

As a urea derivative, this compound might participate in reactions typical for ureas, such as hydrolysis. The presence of the pyridinyl and piperazinyl groups could also influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the polar urea group could influence its solubility in polar solvents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could include investigating its biological activity and potential use in medicinal chemistry.